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Compound of Interest

Compound Name: Sodium metasilicate nonahydrate

Cat. No.: B080671 Get Quote

Technical Support Center: Sodium Metasilicate
Nonahydrate
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals encountering issues

with sodium metasilicate nonahydrate in high-temperature applications.

Frequently Asked Questions (FAQs)
Q1: Why is my sodium metasilicate nonahydrate sample turning into a liquid at a low

temperature (around 40-72°C), far below the melting point of anhydrous sodium metasilicate?

A: This phenomenon is not a true melting process but rather a dissolution of the salt in its own

water of crystallization. Sodium metasilicate nonahydrate (Na₂SiO₃·9H₂O) has a reported

melting point of approximately 40-48°C, with some sources indicating decomposition begins

around 72°C.[1][2][3][4] At this temperature, the crystal lattice breaks down, and the nine water

molecules are released, creating a solution of sodium metasilicate. This is fundamentally

different from the anhydrous form (Na₂SiO₃), which has a very high melting point of 1089°C.[5]

[6]

Q2: What happens to the material's composition and properties when it is heated beyond this

initial liquefaction point?
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A: Upon further heating, the water that was released will begin to evaporate. The material

undergoes a process of gradual dehydration. For instance, it has been noted that sodium

metasilicate loses water molecules in stages, such as two water molecules being lost at

approximately 170-175°C.[7] The entire degradation and dehydration process can occur over a

temperature range of 150-300°C.[7] As water is removed, the material will solidify into lower

hydrates (like the pentahydrate) before eventually forming anhydrous sodium metasilicate at

much higher temperatures. This process can lead to inconsistencies in material properties if not

carefully controlled.

Q3: Can I use sodium metasilicate nonahydrate for applications requiring stable solid

performance above 100°C?

A: No, sodium metasilicate nonahydrate is not suitable for applications requiring a stable

solid form above its melting/decomposition point of ~48-72°C.[2][4] Due to its dissolution in its

water of crystallization and subsequent dehydration, it will not maintain its structural integrity.

For high-temperature applications, anhydrous sodium metasilicate, with its melting point of

1089°C, is the appropriate choice.[5][6]

Q4: I am observing unexpected gas or vapor evolution during my high-temperature experiment.

What is the likely cause?

A: The primary cause of vapor evolution is the boiling off of the nine water molecules of

hydration. However, thermal decomposition at higher temperatures can also lead to the release

of irritating gases and vapors.[8] If certain incompatible materials are present, chemical

reactions can also produce gases. For example, contact with acids will produce silica gel, and

reaction with metals like aluminum or zinc can evolve hydrogen gas.[9][10][11]

Q5: Are there specific material compatibility issues I should be aware of when designing a high-

temperature experiment with sodium metasilicate?

A: Yes. Sodium metasilicate is highly alkaline and can be corrosive.[1][12] At elevated

temperatures, its reactivity increases. It is incompatible with strong acids and strong oxidizing

agents.[10] It should not be used in direct contact with certain metals, particularly aluminum,

zinc, lead, and tin, as it can cause corrosion and potentially produce flammable hydrogen gas.

[10][11] For apparatus, materials like steel, stainless steel, and alkali-stable plastics are

generally more appropriate.[11]
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Troubleshooting Guides
Problem 1: Sample Liquefies and Loses Mass Upon
Heating

Symptom: The white crystalline powder turns into a clear or cloudy liquid at a temperature

between 45°C and 80°C. A significant decrease in sample mass is observed upon further

heating.

Root Cause: The sample is sodium metasilicate nonahydrate, which is dissolving in its

water of hydration and subsequently dehydrating.

Solution Workflow:
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Problem: Sample Liquefies
Below 100°C

1. Confirm Application
Temperature

Is T > 48°C?

2. Identify Cause:
Dissolution in water of hydration

and dehydration.

 Yes 

3. Solution A:
Pre-dehydrate the material by heating

in a controlled manner to produce
the anhydrous form.

4. Solution B:
Procure anhydrous sodium metasilicate

for the application.

Note: Anhydrous form is stable
up to 1089°C.

Click to download full resolution via product page

Caption: Troubleshooting workflow for sample liquefaction.

Problem 2: Corrosion or Unwanted Reaction with
Experimental Apparatus

Symptom: The experimental vessel (e.g., aluminum, zinc, or galvanized steel) shows signs

of pitting, corrosion, or gas evolution after being heated with sodium metasilicate.
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Root Cause: The high alkalinity of sodium metasilicate makes it corrosive to certain metals, a

reaction that is accelerated by heat.

Solution:

Material Review: Immediately discontinue use with the reactive apparatus.

Consult Compatibility Chart: Refer to the data table below to select a compatible material

for your apparatus.

Recommended Materials: Use stainless steel, steel, or compatible alkali-resistant

polymers for components in direct contact with the chemical at high temperatures.[11]

Quantitative Data Summary
Table 1: Thermal Properties of Sodium Metasilicate Forms

Property
Sodium Metasilicate
Nonahydrate
(Na₂SiO₃·9H₂O)

Sodium Metasilicate
Anhydrous (Na₂SiO₃)

Melting Point
~48°C (dissolves in water of

hydration)[2][3]
1089°C[5][6]

Decomposition Info

Begins to dehydrate above

melting point; significant water

loss occurs between 150-

300°C.[7]

Stable until melting point.

Appearance White crystalline powder[4] White powder or flakes[13]

Table 2: Material Compatibility at Elevated Temperatures
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Material Class Incompatible Materials Notes

Metals
Aluminum, Zinc, Tin, Lead, and

their alloys[10][11]

Can cause corrosion and

evolution of flammable

hydrogen gas.[11]

Acids Strong Acids[10][11] Reacts to form silica gel.[9]

Other Chemicals Strong Oxidizing Agents[8][10] Risk of vigorous reaction.

Experimental Protocols
Protocol: Thermogravimetric Analysis (TGA) to Profile
Dehydration
This protocol allows for the precise measurement of mass loss as a function of temperature,

identifying the dehydration steps of sodium metasilicate nonahydrate.

Sample Preparation:

Carefully weigh 5-10 mg of sodium metasilicate nonahydrate powder into a ceramic or

platinum TGA crucible.

Record the initial mass accurately.

Instrument Setup:

Purge Gas: Use an inert gas such as Nitrogen (N₂) or Argon (Ar) with a flow rate of 20-50

mL/min to prevent oxidative side reactions.

Temperature Program:

Equilibrate at 30°C for 5 minutes.

Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min.

Data Acquisition:

Record the sample mass and temperature continuously throughout the experiment.
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Data Analysis:

Plot the percentage of mass loss versus temperature.

The resulting TGA curve will show distinct steps corresponding to the loss of water

molecules. The dehydration process for the nonahydrate will show a significant mass loss

corresponding to the nine water molecules.

Calculate the derivative of the TGA curve (DTG curve) to more clearly identify the

temperatures at which the rate of mass loss is maximal.

Visualizations

Na₂SiO₃·9H₂O
(Solid Crystalline)

Na₂SiO₃ in H₂O
(Aqueous Solution)

 Heat > 48°C 

Lower Hydrates
+ Anhydrous Na₂SiO₃

(Solid) Heat > 100°C 

9 H₂O
(Water Vapor)

 Evaporation 

Anhydrous Na₂SiO₃

(Stable Solid)
 Heat > 300°C 

 Evaporation 

Click to download full resolution via product page

Caption: Thermal dehydration pathway of sodium metasilicate nonahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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